Cas no 181071-92-1 (2-Methyl-2H-indazole-3-carbonyl chloride)
181071-92-1 structure
Product Name:2-Methyl-2H-indazole-3-carbonyl chloride
CAS No:181071-92-1
MF:C9H7ClN2O
MW:194.61768078804
CID:906923
PubChem ID:7537582
Update Time:2025-04-19
2-Methyl-2H-indazole-3-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-2H-indazole-3-carbonyl chloride
- 2-methylindazole-3-carbonyl chloride
- 2-methyl-2H-indazole-3-carboxylic acid chloride
- AKOS006344219
- MVHHZBVZNGCEOO-UHFFFAOYSA-N
- 181071-92-1
- DB-065348
- DTXSID30428753
- SCHEMBL3589934
- J-509930
-
- Inchi： 1S/C9H7ClN2O/c1-12-8(9(10)13)6-4-2-3-5-7(6)11-12/h2-5H,1H3
- InChI Key： MVHHZBVZNGCEOO-UHFFFAOYSA-N
- SMILES： ClC(C1=C2C=CC=CC2=NN1C)=O
Computed Properties
- Exact Mass: 194.02500
- Monoisotopic Mass: 194.0246905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- Density: 1.37
- Melting Point: 88,5-90°C
- Boiling Point: 345.9°C at 760 mmHg
- Flash Point: 163°C
- Refractive Index: 1.642
- PSA: 34.89000
- LogP: 1.95230
2-Methyl-2H-indazole-3-carbonyl chloride Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Methyl-2H-indazole-3-carbonyl chloride Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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